![molecular formula C68H74N8O9 B039371 Methyl 3-[8-[1-[1-[8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate CAS No. 116522-71-5](/img/structure/B39371.png)
Methyl 3-[8-[1-[1-[8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Overview
Description
Methyl 3-[8-[1-[1-[8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate, also known as this compound, is a useful research compound. Its molecular formula is C68H74N8O9 and its molecular weight is 1147.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
116522-71-5 |
|---|---|
Molecular Formula |
C68H74N8O9 |
Molecular Weight |
1147.4 g/mol |
IUPAC Name |
methyl 3-[8-[1-[1-[8,12-bis(3-methoxy-3-oxopropyl)-3,7,13,18-tetramethyl-21,24-dihydroporphyrin-2-yl]ethoxy]ethyl]-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate |
InChI |
InChI=1S/C68H74N8O9/c1-33-23-43-25-51-35(3)45(15-19-63(77)81-11)57(71-51)31-59-47(17-21-65(79)83-13)37(5)53(73-59)29-55-39(7)67(61(75-55)27-49(33)69-43)41(9)85-42(10)68-40(8)56-30-54-38(6)48(18-22-66(80)84-14)60(74-54)32-58-46(16-20-64(78)82-12)36(4)52(72-58)26-44-24-34(2)50(70-44)28-62(68)76-56/h23-32,41-42,69-70,75-76H,15-22H2,1-14H3 |
InChI Key |
RUJFBCMIEUGGRS-UHFFFAOYSA-N |
SMILES |
CC1=CC2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC(C)C6=C7C=C8C(=CC(=CC9=NC(=CC1=NC(=CC(=C6C)N7)C(=C1CCC(=O)OC)C)C(=C9C)CCC(=O)OC)N8)C)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC |
Canonical SMILES |
CC1=CC2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC(C)C6=C7C=C8C(=CC(=CC9=NC(=CC1=NC(=CC(=C6C)N7)C(=C1CCC(=O)OC)C)C(=C9C)CCC(=O)OC)N8)C)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC |
Synonyms |
bis-1-(deuteroporphyrin-2-yl)ethyl ether tetramethyl ester |
Origin of Product |
United States |
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